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Compound of Interest

(S)-2-Amino-3-(2,5-
Compound Name:
dichlorophenyl)propanoic acid

CAS No.: 754971-91-0

Cat. No.: B1590270

Get Quote

Strategic Rationale & Chemical Space

(S)-2-Amino-3-(2,5-dichlorophenyl)propanoic acid (2,5-Cl2-Phe) is a high-value non-
canonical amino acid used to modulate the physicochemical properties of peptide therapeutics
and small-molecule inhibitors.[1][2] Unlike its non-halogenated parent (Phenylalanine), the 2,5-
dichloro substitution pattern introduces two critical features:

¢ Orthogonal Steric Lock: The chlorine atom at the ortho (2-) position creates significant steric
bulk near the peptide backbone, restricting conformational freedom (

and
torsion angles). This is often exploited to "lock™ bioactive conformations in peptidomimetics.

o Electronic Deactivation: The electron-withdrawing nature of the two chlorine atoms lowers
the
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of the aromatic ring, reducing oxidative metabolism (e.g., by cytochrome P450) and
increasing lipophilicity for better membrane permeability.

Target Audience: Medicinal Chemists, Peptide Scientists, and Process Chemists.

Pre-Synthetic Planning: The Steric Challenge

Critical Warning: The primary synthetic challenge with 2,5-CI2-Phe is the steric hindrance
imposed by the 2-chloro substituent.[1] Standard coupling protocols (e.g., EDC/NHS) often
result in incomplete conversion or slow kinetics. Furthermore, the electron-withdrawing effect
increases the acidity of the

-proton, heightening the risk of racemization during activation.

Decision Matrix: Protection Group Strategy

Before derivatization, select the protection scheme based on your downstream application.
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Protocol A: N-Terminal Protection (Fmoc-Cl2-Phe-
OH)

Objective: Synthesis of N-(9-Fluorenylmethoxycarbonyl)-(S)-2,5-dichlorophenylalanine.[1][2]
Rationale: Fmoc is preferred for solid-phase peptide synthesis (SPPS) and prevents
racemization during subsequent coupling steps better than acyl groups.

Materials
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(S)-2,5-Dichlorophenylalanine (1.0 equiv)[1]

Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) (1.1 equiv)[1]

Sodium Bicarbonate (

)

Acetone/Water (1:1 v/v)

1M HCI (for acidification)

Step-by-Step Methodology

 Solubilization: In a round-bottom flask, suspend (S)-2,5-dichlorophenylalanine (10 mmol) in
25 mL of water. Add

(20 mmol, 2.0 equiv) and stir until the solution becomes clear (formation of the sodium salt).

e Reagent Addition: Dissolve Fmoc-OSu (11 mmol) in 25 mL of acetone. Add this solution
dropwise to the amino acid solution over 30 minutes at

o Note: The dropwise addition prevents precipitation of the Fmoc reagent.

e Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor by
TLC (System: CHCI3/MeOH/AcOH 90:8:2). The spot for the free amino acid (ninhydrin
positive) should disappear.

e Workup (Critical for Purity):
o Evaporate the acetone under reduced pressure (rotary evaporator,

).

o Wash the remaining aqueous phase with diethyl ether (

mL) to remove unreacted Fmoc-OSu and byproducts.
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o Acidification: Cool the aqueous phase to

and slowly acidify to pH 1-2 using 1M HCI. The product will precipitate as a white solid.

e |solation: Filter the precipitate, wash with cold water, and dry under vacuum over

Yield Expectation: 85-95% Quality Control: Check optical rotation

to ensure no racemization occurred (compare to literature standard if available, otherwise use
chiral HPLC).

Protocol B: Sterically Demanding Peptide Coupling

Objective: Coupling Fmoc-(S)-2,5-Cl2-Phe-OH to a secondary amine or sterically hindered N-
terminus.[1][2] The Challenge: The 2-chloro substituent blocks the approach of the nucleophile.
Weak activators (EDC/HOBU) often fail. We utilize HATU (Hexafluorophosphate
Azabenzotriazole Tetramethyl Uronium) which generates a highly reactive ester.

Materials
e Fmoc-(S)-2,5-CI2-Phe-OH (1.0 equiv)[1]

e Amine coupling partner (1.0 - 1.2 equiv)[1][2]
e HATU (1.1 equiv)

o HOALt (1-Hydroxy-7-azabenzotriazole) (1.1 equiv) - Optional but recommended for extreme
sterics.[1]

o DIPEA (N,N-Diisopropylethylamine) (2.5 equiv)

e Dry DMF (Dimethylformamide)

Workflow Diagram
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1. Activation
Mix AA + HATU + HOAt + DIPEA
in DMF (5 mins)

Activated Species Formed

2. Coupling
Add Amine Partner

Stir 4-16h

3. Monitor (HPLC/TLC)
Check for active ester consumption

onversion >98%

4. Acid/Base Wash
Remove urea byproducts
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Procedure

 Activation: Dissolve Fmoc-(S)-2,5-Cl2-Phe-OH (1.0 mmol) and HATU (1.1 mmol) in dry DMF
(5 mL) under nitrogen. Add DIPEA (2.5 mmol). Stir for 2-5 minutes. The solution should turn
slightly yellow.

o Why? Pre-activation ensures the formation of the O-At ester before the amine is
introduced, reducing competing reactions.

e Coupling: Add the amine component (1.0 mmol). If the amine is a salt (e.g., HCI salt), add an
extra equivalent of DIPEA.

» Reaction: Stir at room temperature. Due to the 2,5-dichloro steric hindrance, reaction times
may extend to 16-24 hours.[1]

o Troubleshooting: If conversion is low after 24h, do not heat (causes racemization).
Instead, perform a "double coupling” (filter, resuspend in fresh reagents).
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o Workup: Dilute with Ethyl Acetate. Wash sequentially with:
o 10% Citric Acid (removes DIPEA and unreacted amine)
o Saturated
(removes unreacted acid and HOBt/HOAL)
o Brine.[2]

 Purification: Flash column chromatography (Hexane/Ethyl Acetate).

Protocol C: Reductive Transformation to Amino
Alcohols

Objective: Synthesis of (S)-2-Amino-3-(2,5-dichlorophenyl)propan-1-ol. Application: Precursor
for protease inhibitors (e.g., hydroxyethylamine isosteres) or chiral auxiliaries.

Materials
e (S)-2,5-Dichlorophenylalanine (1.0 equiv)[1]
e Sodium Borohydride (
) (2.5 equiv)
 lodine (
) (1.0 equiv)
e Dry THF (Tetrahydrofuran)
Mechanism & Safety
This protocol uses the

system, which generates Borane (

) in situ. This is safer and more selective than
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, reducing the risk of de-halogenating the aromatic ring (aryl chlorides can be reduced by

under aggressive conditions).

Step-by-Step Methodology

e Setup: In a dry 3-neck flask equipped with a reflux condenser and addition funnel, suspend
(S)-2,5-dichlorophenylalanine (10 mmol) in dry THF (30 mL).

e Reagent Prep: Add

(25 mmol) in one portion.

 lodine Addition: Dissolve lodine (10 mmol) in THF (10 mL). Add this solution dropwise to the
reaction mixture over 30 minutes at

o Observation: Hydrogen gas evolution will occur.[2] The brown color of iodine will fade as
is generated.
o Reflux: Once gas evolution subsides, heat the mixture to reflux for 18 hours.

e Quenching (Caution): Cool to room temperature. Carefully add Methanol dropwise to quench
excess borane (vigorous bubbling).

o Workup: Evaporate the solvent. Dissolve the residue in 20% KOH and stir for 4 hours (to
break the boron-amine complex). Extract with Dichloromethane (

).

 Purification: The crude amino alcohol is often pure enough for use.[2] If not, recrystallize
from Ethanol/Hexane.

Analytical Data Summary
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Parameter Value/Observation Relevance
Molecular Weight 234.08 g/mol Base Amino Acid
Appearance White Crystalline Solid High purity indicator

- Low in neutral water; Soluble o
Solubility ) o ] ] Zwitterionic nature
in acidic/basic media or DMSO

TLC( ~0.4 (BUOH:AcOH:H20 4:1:[1]  Migration is slower than Phe
) [2]1) due to lipophilicity
Slow (
Coupling Rate Requires HATU/HOAt
vs Phe)
References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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